molecular formula C28H34N2O5 B8712430 5-Allyl-1,3-bis((benzyloxy)methyl)-5-(1-methylbutyl)barbituric acid CAS No. 31164-83-7

5-Allyl-1,3-bis((benzyloxy)methyl)-5-(1-methylbutyl)barbituric acid

Cat. No.: B8712430
CAS No.: 31164-83-7
M. Wt: 478.6 g/mol
InChI Key: OWXYSYOQOLUBNR-UHFFFAOYSA-N
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Description

5-Allyl-1,3-bis((benzyloxy)methyl)-5-(1-methylbutyl)barbituric acid is a useful research compound. Its molecular formula is C28H34N2O5 and its molecular weight is 478.6 g/mol. The purity is usually 95%.
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Properties

CAS No.

31164-83-7

Molecular Formula

C28H34N2O5

Molecular Weight

478.6 g/mol

IUPAC Name

5-pentan-2-yl-1,3-bis(phenylmethoxymethyl)-5-prop-2-enyl-1,3-diazinane-2,4,6-trione

InChI

InChI=1S/C28H34N2O5/c1-4-12-22(3)28(17-5-2)25(31)29(20-34-18-23-13-8-6-9-14-23)27(33)30(26(28)32)21-35-19-24-15-10-7-11-16-24/h5-11,13-16,22H,2,4,12,17-21H2,1,3H3

InChI Key

OWXYSYOQOLUBNR-UHFFFAOYSA-N

Canonical SMILES

CCCC(C)C1(C(=O)N(C(=O)N(C1=O)COCC2=CC=CC=C2)COCC3=CC=CC=C3)CC=C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium secobarbital (25.5 g.) was dissolved in 250 ml of hot dimethylformamide. The solution was vigorously stirred and allowed to cool to room temperature to provide a fine suspension. To the suspension was added chloromethyl benzyl ether (16.5 g.) over a period of 10 minutes. The reaction mixture was stirred overnight and poured into 500 ml of ice water; the mixture was stirred for 1 hour and was extracted into methylene chloride. The methylene chloride solution was dried and the methylene chloride evaporated under reduced pressure to yield an oil. This crude oil was adsorbed on 60-200 mesh silica gel; elution with a solvent mixture containing 1 part of ethyl acetate and 20 parts of benzene (by volume) provided pure 1,3-dibenzyloxymethyl-5-allyl-5-(2-pentyl) barbituric acid.
Name
Sodium secobarbital
Quantity
25.5 g
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One
Quantity
16.5 g
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
500 mL
Type
reactant
Reaction Step Three

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